Cas no 13228-79-0 (Formamide,N-(1,5-dihydro-3-methyl-5-thioxo-4H-1,2,4-triazol-4-yl)-)

Formamide,N-(1,5-dihydro-3-methyl-5-thioxo-4H-1,2,4-triazol-4-yl)- structure
13228-79-0 structure
Product Name:Formamide,N-(1,5-dihydro-3-methyl-5-thioxo-4H-1,2,4-triazol-4-yl)-
CAS No:13228-79-0
MF:C4H6N4OS
MW:158.181638240814
CID:231281
PubChem ID:3003810
Update Time:2025-04-19

Formamide,N-(1,5-dihydro-3-methyl-5-thioxo-4H-1,2,4-triazol-4-yl)- Chemical and Physical Properties

Names and Identifiers

    • Formamide,N-(1,5-dihydro-3-methyl-5-thioxo-4H-1,2,4-triazol-4-yl)-
    • N-(3-methyl-5-sulfanylidene-1H-1,2,4-triazol-4-yl)formamide
    • 3-Methyl-5-thioxo-1,5-dihydro-4H-1,2,4-triazol-4-ylformamide
    • 4-Formamido-3-methyl-s-triazol-5-thiol
    • AC1MHFMO
    • AG-D-65613
    • CTK4B7843
    • N-(3-methyl-5-thioxo-1,5-dihydro-[1,2,4]triazol-4-yl)-formamide
    • NCIOpen2_000837
    • NSC113446
    • NSC79006
    • 8PWI2F87IP
    • N-(3-Methyl-5-thioxo-1H-1,2,4-triazol-4(5H)-yl)formamide
    • DTXSID40157461
    • FORMAMIDE, N-(3-MERCAPTO-5-METHYL-4H-1,2,4-TRIAZOL-4-YL)-
    • UNII-8PWI2F87IP
    • FORMAMIDE, N-(1,5-DIHYDRO-3-METHYL-5-THIOXO-4H-1,2,4-TRIAZOL-4-YL)-
    • 13228-79-0
    • NSC-113446
    • NSC 79006
    • N-(3-methyl-5-thioxo-1H-1,2,4-triazol-4-yl)formamide
    • NSC-79006
    • Inchi: 1S/C4H6N4OS/c1-3-6-7-4(10)8(3)5-2-9/h2H,1H3,(H,5,9)(H,7,10)
    • InChI Key: XRIQUOWFZLLEMX-UHFFFAOYSA-N
    • SMILES: S=C1NN=C(C)N1NC=O

Computed Properties

  • Exact Mass: 158.02638
  • Monoisotopic Mass: 158.026
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 201
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.5
  • Topological Polar Surface Area: 88.8Ų

Experimental Properties

  • Density: 1.6
  • Boiling Point: 222.5°Cat760mmHg
  • Flash Point: 88.3°C
  • Refractive Index: 1.737
  • PSA: 56.73
  • LogP: 0.65790
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